Cas no 926663-00-5 (ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate)

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate structure
926663-00-5 structure
Product Name:ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
CAS No:926663-00-5
MF:C9H9N3O3
MW:207.186061620712
MDL:MFCD12407818
CID:1076470
PubChem ID:135513254
Update Time:2024-10-26

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • ethyl 5-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • ETHYL 5-HYDROXYPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE
    • ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • 5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
    • PubChem20882
    • PCKVUOAPCLMZJI-UHFFFAOYSA-N
    • BCP20685
    • SBB093837
    • 3438AF
    • PB29995
    • AM807426
    • AX820
    • Ethyl 4,5-dihydro-5-oxopyrazolo[1,5-a]pyrimidine-3-carboxylate (ACI)
    • 5-Hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
    • 5-Oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
    • ethyl 5-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • SCHEMBL404918
    • ETHYL 1,5-DIHYDRO-5-OXOPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE
    • AKOS005073902
    • SY096834
    • DTXSID10582923
    • CS-D1654
    • ETHYL5-HYDROXYPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE
    • DB-351606
    • G72803
    • 5-Hydroxy-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
    • ethyl-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • AC-31766
    • 1026456-01-8
    • 5-Oxo-1,5-dihydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
    • MFCD12407818
    • Ethyl 5-oxo-1,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • 926663-00-5
    • MDL: MFCD12407818
    • Inchi: 1S/C9H9N3O3/c1-2-15-9(14)6-5-10-12-4-3-7(13)11-8(6)12/h3-5H,2H2,1H3,(H,11,13)
    • InChI Key: PCKVUOAPCLMZJI-UHFFFAOYSA-N
    • SMILES: O=C1NC2N(N=CC=2C(OCC)=O)C=C1

Computed Properties

  • Exact Mass: 207.06400
  • Monoisotopic Mass: 207.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.471
  • Boiling Point: 339.638°C at 760 mmHg
  • Flash Point: 159.207°C
  • Refractive Index: 1.658
  • PSA: 76.46000
  • LogP: 0.19930

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

  • HazardClass:IRRITANT

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  1 h, 110 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Preparation of heterocyclic compounds as degraders that target ALK and therapeutic uses thereof
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Solvents: Dimethylformamide ;  20 min, rt
1.2 110 - 115 °C; overnight, cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ;  < 2 h, cooled
Reference
Process for the preparation of pyrazolo[1,5-a]pyrimidines and salts thereof
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  15 h, 110 °C; 110 °C → rt
1.2 Reagents: Acetic acid ;  acidified, rt
Reference
Preparation of macrocyclic compounds as trk kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  rt → 110 °C; 15 h, 110 °C; 110 °C → rt
1.2 Reagents: Acetic acid ;  pH 4
Reference
Preparation of substituted pyrazolo[1,5-a]pyrimidine compounds as selective Trk kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Solvents: Dimethylformamide ;  20 min, rt
1.2 rt → 115 °C; overnight, 115 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  2 h, rt
1.4 Solvents: Water ;  overnight, rt
Reference
Process for preparation of pyrazolo[1,5-a]pyrimidine macrocyclics and salts and crystal forms thereof
, World Intellectual Property Organization, , ,

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Raw materials

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Preparation Products

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:926663-00-5)ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
Order Number:A849205
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:23
Price ($):417.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:926663-00-5)ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
A849205
Purity:99%
Quantity:100g
Price ($):417.0
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